Cas no 10526-63-3 (b-Alanine,N,N'-1,2-ethanediylbis[N-nitro- (9CI))

• Product Name: b-Alanine,N,N'-1,2-ethanediylbis[N-nitro- (9CI)
• CAS No: 10526-63-3
• MF: C₈H₁₄N₄O₈
• MW: 294.218761920929
• CID: 150501
• PubChem ID: 25337
• Update Time: 2025-04-19

b-Alanine,N,N'-1,2-ethanediylbis[N-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-[2-[2-carboxyethyl(nitro)amino]ethyl-nitroamino]propanoic acid
• 1,2-Bis-(N-nitro-2-carboxy-ethylamino)-ethan
• 3,3'-[ethane-1,2-diylbis(nitroimino)]dipropanoic acid
• 4,7-Dinitraza-decan-1,10-disaeure
• 4,7-Dinitro-4,7-diazadecandisaeure
• 4,7-Dinitro-4,7-diaza-decandisaeure
• AC1L18XU
• BRN 1717015
• LS-16108
• N-N'-Bis-(2-carboxy-aethyl)-N,N'-dinitro-aethylendiamin
• N,N'-(1,2-Ethanediyl)bis(N-nitro-beta-alanine)
• 10526-63-3
• 4,7-dinitro-4,7-diazadecanedioic acid
• 4-04-00-03418 (Beilstein Handbook Reference)
• DTXSID70147037
• beta-ALANINE, N,N'-(1,2-ETHANEDIYL)BIS(N-NITRO-
• b-Alanine,N,N'-1,2-ethanediylbis[N-nitro- (9CI)

• Inchi： 1S/C8H14N4O8/c13-7(14)1-3-9(11(17)18)5-6-10(12(19)20)4-2-8(15)16/h1-6H2,(H,13,14)(H,15,16)
• InChI Key： GOFILDPHMQJATQ-UHFFFAOYSA-N
• SMILES： [O-][N+](N(CCC(=O)O)CCN(CCC(=O)O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 294.08122
• Monoisotopic Mass: 294.081163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 173
• XLogP3: 0.1

Experimental Properties

• Density: 1.549
• Boiling Point: 711.5°Cat760mmHg
• Flash Point: 384.1°C
• Refractive Index: 1.563
• PSA: 167.36
• LogP: -0.03040